Cas no 17104-67-5 (5,6,7,8-tetrahydronaphthalene-2-carbonitrile)

• Product Name: 5,6,7,8-tetrahydronaphthalene-2-carbonitrile
• CAS No: 17104-67-5
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 2145607
• PubChem ID: 582354
• Update Time: 2025-10-29

5,6,7,8-tetrahydronaphthalene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-cyano-1,2,3,4-tetrahydronaphthalene
• 5,6,7,8-tetrahydronaphthalene-2-carbonitrile
• 6-Cyanotetralin
• 5,6,7,8-Tetrahydro-2-naphthalenecarbonitrile
• AKOS000476868
• starbld0039697
• Z1416158086
• SCHEMBL3363261
• DTXCID30293569
• DB-325515
• EN300-1723792
• 17104-67-5
• DTXSID70342489
• 5,6,7,8-Tetrahydro-2-naphthalenecarbonitrile #
• Q63399726
• 2-Naphthonitrile, 5,6,7,8-tetrahydro-
• DB-321737

• Inchi： 1S/C11H11N/c12-8-9-5-6-10-3-1-2-4-11(10)7-9/h5-7H,1-4H2
• InChI Key： TWDAXWPAXMGRAF-UHFFFAOYSA-N
• SMILES： N#CC1C=CC2=C(C=1)CCCC2

Computed Properties

• Exact Mass: 157.089149355Da
• Monoisotopic Mass: 157.089149355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8Ų

Additional information on 5,6,7,8-tetrahydronaphthalene-2-carbonitrile

5,6,7,8-Tetrahydronaphthalene-2-carbonitrile (CAS No. 17104-67-5): Properties, Applications, and Market Insights

5,6,7,8-Tetrahydronaphthalene-2-carbonitrile (CAS No. 17104-67-5) is a versatile organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and specialty chemicals. This compound, also known as tetralin-2-carbonitrile, belongs to the class of nitrile-substituted tetrahydronaphthalenes, which are increasingly gaining attention due to their unique chemical properties and industrial relevance.

The molecular structure of 5,6,7,8-tetrahydronaphthalene-2-carbonitrile features a partially hydrogenated naphthalene ring system with a cyano (-CN) functional group at the 2-position. This structural configuration imparts significant reactivity, making it a valuable intermediate in organic synthesis. Recent studies highlight its potential in the development of novel pharmaceutical intermediates and agrochemical formulations, aligning with current industry trends toward sustainable and efficient chemical processes.

In the pharmaceutical sector, tetrahydronaphthalene-2-carbonitrile derivatives have shown promise in drug discovery programs. Researchers are exploring its utility as a building block for central nervous system (CNS) active compounds, particularly in the design of neurotransmitter modulators. The compound's ability to serve as a precursor for heterocyclic frameworks makes it attractive for medicinal chemistry applications, addressing the growing demand for innovative therapeutic agents.

The agrochemical industry has also recognized the value of 5,6,7,8-tetrahydronaphthalene-2-carbonitrile in the synthesis of crop protection agents. Its structural features enable the development of new-generation pesticides with improved environmental profiles, responding to the global push for sustainable agriculture solutions. Recent patent filings indicate growing interest in this compound for creating selective herbicides and plant growth regulators.

From a synthetic chemistry perspective, tetralin-2-carbonitrile serves as an excellent substrate for various transformations. The cyano group offers multiple modification possibilities, including hydrolysis to carboxylic acids, reduction to primary amines, or conversion to tetrazole rings. These transformations are particularly relevant in material science applications, where the compound's derivatives contribute to the development of advanced functional materials and organic electronic components.

The global market for 5,6,7,8-tetrahydronaphthalene-2-carbonitrile reflects increasing demand across multiple sectors. Market analysts project steady growth in the coming years, driven by expanding applications in pharmaceutical research and specialty chemical production. Current pricing trends indicate moderate stability, with regional variations based on supply chain dynamics and production capacities.

Environmental and regulatory considerations for tetrahydronaphthalene-2-carbonitrile are increasingly important in today's chemical landscape. Manufacturers are focusing on green chemistry principles in its production, implementing waste minimization strategies and energy-efficient processes. These efforts align with the chemical industry's broader commitment to sustainability goals and responsible sourcing practices.

Recent technological advancements have improved the synthesis routes for 5,6,7,8-tetrahydronaphthalene-2-carbonitrile, enhancing yield and purity while reducing environmental impact. Modern catalytic methods and continuous flow chemistry approaches are being applied to its production, addressing the industry's need for process intensification and cost optimization.

Quality control standards for tetralin-2-carbonitrile typically involve rigorous analytical testing, including HPLC, GC-MS, and NMR spectroscopy. These measures ensure batch-to-batch consistency, which is critical for applications in high-value chemical synthesis and research-grade materials. The compound is generally supplied with purity specifications ranging from 95% to 99%, depending on end-use requirements.

Storage and handling recommendations for 5,6,7,8-tetrahydronaphthalene-2-carbonitrile emphasize protection from moisture and extreme temperatures. Standard chemical storage practices apply, with particular attention to maintaining container integrity to preserve the compound's stability over time. These precautions are essential for maintaining the material's performance in long-term research projects and industrial applications.

The scientific literature continues to expand regarding tetrahydronaphthalene-2-carbonitrile chemistry, with recent publications exploring novel synthetic methodologies and application possibilities. Academic and industrial research teams are actively investigating its potential in catalysis, material science, and biological activity modulation, contributing to a growing knowledge base around this versatile compound.

Future prospects for 5,6,7,8-tetrahydronaphthalene-2-carbonitrile appear promising, particularly in emerging fields such as bioconjugation chemistry and smart material design. As synthetic strategies become more sophisticated and application knowledge deepens, this compound is poised to play an increasingly significant role in advanced chemical research and industrial innovation.